![molecular formula C10H10O4 B047668 Dimethyl isophthalate CAS No. 1459-93-4](/img/structure/B47668.png)
Dimethyl isophthalate
Overview
Description
Dimethyl isophthalate belongs to the class of phthalates, which are widely used as plasticizers to make hard plastics more flexible. They are utilized in a variety of products including cosmetics, detergents, lubricating oils, solvents, polychlorinated biphenyl substitutes, carriers in pesticide formulations, building products such as flooring, sheeting, films, personal care products, medical devices, food packaging and toys. Exposure to phthalates is inevitable due to its prevalence in most of the consumer products. Thus, there is continued investigation and ongoing research to determine the potential health hazards of these group of chemicals.
This compound is dimethyl phthalate ester based plasticizer.
Scientific Research Applications
Proton Chemical Shifts in Aromatic Carboxylic Acids : DMI is used to study proton chemical shifts and charge distribution in derivatives of aromatic carboxylic acids (Aminova, Morozova, & Zyablikova, 1969).
Isomerization Reaction of Molecular Ions : Researchers utilize DMI to study the isomerization reaction of molecular ions into ion-neutral complexes (Flammang et al., 2008).
Environmental Fate of Endocrine Disruptors : DMI is significant in research on the environmental fate of endocrine-disrupting dimethyl phthalate esters (DMPE) and their natural metabolites, especially in sulfate-reducing environments which could impact aquatic ecosystems and human health (Cheung, Lam, Shi, & Gu, 2007).
Electron Injection Dynamics : It is used to study the dynamics of electron injection at the interface of metal oxide semiconductor nanoparticles (Wang, Schlegel, & Galoppini, 2002).
Synthesis of Biological Active Compounds : DMI is used in the synthesis of 1,3,4-oxadiazoline derivatives, which have notable biological activities such as antifungal, insecticidal, CNS depressant, anticonvulsant effects, and plant growth acceleration (Li, Dan, & Fu, 2008).
Thermochemical Investigations : In thermochemistry, DMI helps in studying the relative stabilities of isomeric dimethyl benzenedicarboxylates (Roux et al., 1998).
Cardioprotective and Antioxidant Properties : Dimethyl-5-(bioguanide-1-il)isophthalate, a derivative, exhibits cardioprotective and antioxidant properties, potentially useful in rheumatoid arthritis therapy (Popova et al., 2017).
Genotoxicity Studies : DMI may act as a clastogen rather than a point mutagen, inducing chromosomal aberrations and mutation frequencies in bacterial and mammalian cell systems (Young-Shin et al., 2007).
Ligand in Gold(I) Chemistry : Dimethyl 5-aminoisophthalate, a related compound, is used as a ligand to form model complexes for macrocyclic gold compounds (Wiedemann, Gamer, & Roesky, 2009).
Antioxidant and Antibacterial Properties : Dimethyl 5-(phenoxy)-isophthalate substituted metallophthalocyanines possess antioxidant and antibacterial properties (AğirtaŞ, Karatas, & Özdemir, 2015).
Mechanism of Action
Target of Action
Dimethyl isophthalate (DMIP) is a significant organic compound that is primarily used as a plasticizer in plastic production . It serves as an intermediate in polyester synthesis, allowing for the production of high-quality fibers and polyester films .
Mode of Action
DMIP interacts with its targets by undergoing an ester interchange reaction with ethylene glycol . This reaction yields high molecular weight polyester fibers . DMIP also lowers the melting point of PET resin, facilitating its use in films, bottles, and other applications due to increased processing temperatures .
Biochemical Pathways
The biochemical pathway of DMIP involves the transformation of DMIP to monomethyl isophthalate (MMI) through a process of de-esterification .
Pharmacokinetics
It is known that dmip is soluble in methanol and ethanol but insoluble in water , which may influence its bioavailability.
Result of Action
The primary result of DMIP’s action is the production of high-quality fibers and polyester films . These products exhibit enhanced clarity and structural strength . DMIP also reduces the melting point of PET resin, making it more suitable for various applications .
Action Environment
Environmental factors can influence the action, efficacy, and stability of DMIP. It is also important to ensure good ventilation when working with DMIP .
Safety and Hazards
Future Directions
The global dimethyl isophthalate market is projected to experience significant growth in the coming years, driven by increasing environmental concerns, government incentives, and advancements in technology . The market presents opportunities for various stakeholders, including those in the fields of polymer synthesis and optical resin . Collaboration between the private sector and governments can accelerate the development of supportive policies, research and development efforts, and investment in the this compound market .
Biochemical Analysis
Biochemical Properties
Dimethyl isophthalate undergoes hydrolysis by certain yeast strains, such as Trichosporon sp. DMI-5-1, transforming it into monomethyl isophthalate . This suggests that the yeast’s esterases, responsible for the initial hydrolyzing of the ester bonds of this compound, are highly substrate specific .
Cellular Effects
It is known that certain bacteria, when in co-culture, can degrade this compound, suggesting that it may have an impact on microbial communities .
Molecular Mechanism
The molecular mechanism of this compound involves hydrolysis of the ester bonds, transforming it into monomethyl isophthalate . This process is catalyzed by specific esterases present in certain yeast strains .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound are observed over time as it undergoes hydrolysis to form monomethyl isophthalate . The rate and extent of this transformation may vary depending on the specific yeast strain and environmental conditions .
Metabolic Pathways
This compound is involved in specific metabolic pathways catalyzed by esterases present in certain yeast strains . These enzymes hydrolyze the ester bonds of this compound, transforming it into monomethyl isophthalate .
Properties
IUPAC Name |
dimethyl benzene-1,3-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-13-9(11)7-4-3-5-8(6-7)10(12)14-2/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNGOYPQMJFJDLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8027402 | |
Record name | Dimethyl isophthalate | |
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Molecular Weight |
194.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid, Solid; [HSDB] Chips; [MSDSonline] | |
Record name | 1,3-Benzenedicarboxylic acid, 1,3-dimethyl ester | |
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Record name | Dimethyl isophthalate | |
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Boiling Point |
282 °C | |
Record name | DIMETHYL ISOPHTHALATE | |
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Flash Point |
280 °F (138 °C) (Closed cup) | |
Record name | DIMETHYL ISOPHTHALATE | |
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Solubility |
Slightly soluble in alcohol., In water, 290 mg/L, temperature not specified | |
Record name | DIMETHYL ISOPHTHALATE | |
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Density |
1.194 g/cu cm at 20 °C | |
Record name | DIMETHYL ISOPHTHALATE | |
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Vapor Pressure |
0.00963 [mmHg], 9.63X10-3 mm Hg at 25 °C /estimated/ | |
Record name | Dimethyl isophthalate | |
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Color/Form |
Needles from dilute alcohol, ... Solid at room temperature. | |
CAS No. |
1459-93-4 | |
Record name | Dimethyl isophthalate | |
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Record name | Dimethyl isophthalate | |
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Record name | DIMETHYL ISOPHTHALATE | |
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Record name | 1,3-Benzenedicarboxylic acid, 1,3-dimethyl ester | |
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Record name | Dimethyl isophthalate | |
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Record name | Dimethyl isophthalate | |
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Record name | DIMETHYL ISOPHTHALATE | |
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Record name | DIMETHYL ISOPHTHALATE | |
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Melting Point |
67.5 °C | |
Record name | DIMETHYL ISOPHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6138 | |
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Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Feasible Synthetic Routes
Q1: What is the molecular formula and weight of dimethyl isophthalate?
A1: this compound has a molecular formula of C10H10O4 and a molecular weight of 194.18 g/mol.
Q2: What spectroscopic data is available for characterizing this compound?
A2: Researchers commonly employ various spectroscopic techniques to characterize DMIP, including Infrared (IR) spectroscopy [, , ], 1H Nuclear Magnetic Resonance (1H NMR) spectroscopy [, , , ], and Gas Chromatography-Mass Spectrometry (GC-MS) []. These methods provide valuable information about the compound's structure and purity.
Q3: How does the structure of this compound affect its compatibility and performance in polyester synthesis?
A3: The meta-linked structure of DMIP influences the properties of polyesters compared to its isomers. Incorporating DMIP into poly(ethylene terephthalate) (PET) improves barrier properties to gases like oxygen and carbon dioxide, although less effectively than dimethyl terephthalate (DMT) at the same loading []. This difference arises from the distinct effects of the isomers on polymer chain packing and free volume. Similarly, increasing DMIP content in PET/PEI copolymers progressively alters tensile mechanical properties []. The non-linearity of the isophthalate unit, compared to the para-linked terephthalate unit, also disrupts mesophase formation and crystallinity in thermotropic polyesters [].
Q4: Can this compound be used in the production of polyurethane foams?
A4: Yes, the residue from dimethyl terephthalate/dimethyl isophthalate recrystallization, containing a high percentage of DMIP, can be utilized in the production of polyurethane foams. Treating the residue with diethyl phosphite introduces hydroxyl groups, enabling its use in oligoester alcohol synthesis. These oligoester alcohols are suitable for producing solid polyurethane foams with improved flame retardancy and thermal stability [, ].
Q5: Have computational methods been employed to study this compound?
A6: Yes, computational chemistry plays a role in understanding DMIP's properties and behavior. Density Functional Theory (DFT) calculations have been used to investigate the atmospheric pressure chemical ionization (APCI) mechanism of DMIP and its isomers []. These calculations provide insights into the formation of different ion clusters and their relative stabilities, shedding light on the ionization process and potential analytical applications.
Q6: How do structural modifications to this compound affect its biodegradability?
A7: The position of the methyl ester groups on the benzene ring significantly impacts DMIP's biodegradability. Studies on the biodegradation of DMIP and its isomers by microorganisms indicate that the meta isomer (DMIP) is more resistant to degradation compared to the ortho (DMP) and para (DMT) isomers [, , ]. This difference arises from the specificity of microbial enzymes involved in hydrolyzing the ester bonds, highlighting the importance of structural considerations in designing biodegradable compounds.
Q7: What is the environmental fate of this compound, and how is it degraded?
A8: this compound is an endocrine-disrupting chemical commonly found in various environmental compartments. Biodegradation by microorganisms, particularly bacteria and fungi, represents a major route for DMIP degradation in the environment [, , ]. Studies have identified specific bacterial and fungal species capable of degrading DMIP, primarily through the hydrolysis of ester bonds. Understanding these degradation pathways is crucial for developing effective bioremediation strategies and mitigating DMIP's environmental impact.
Q8: Are there any substitutes for this compound with potentially lower environmental impact?
A9: Research into alternatives for DMIP with reduced environmental impact is ongoing. Factors driving the search for substitutes include concerns over endocrine-disrupting effects and the persistence of DMIP in the environment. Identifying and evaluating alternatives require a comprehensive assessment of their performance, cost, and overall environmental profile []. Developing sustainable and environmentally friendly alternatives to DMIP is essential for reducing its potential adverse effects.
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